Cas no 2680540-16-1 (1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride)

• Product Name: 1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride
• CAS No: 2680540-16-1
• MF: C₉H₁₃ClF₃N₃
• MW: 255.66783118248
• MDL: MFCD34186115
• CID: 5453213
• PubChem ID: 165941583
• Update Time: 2025-05-20

1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-cyclopentyl-5-(trifluoromethyl)-, hydrochloride (1:1)
• Z5102133260
• 2680540-16-1
• EN300-28315898
• 1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride

• MDL： MFCD34186115
• Inchi： 1S/C9H12F3N3.ClH/c10-9(11,12)8-7(13)5-14-15(8)6-3-1-2-4-6;/h5-6H,1-4,13H2;1H
• InChI Key： CQPYFJRTSMRIJF-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=C(C=NN1C1CCCC1)N)(F)F

Computed Properties

• Exact Mass: 255.0750096g/mol
• Monoisotopic Mass: 255.0750096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride

Comprehensive Overview of 1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride (CAS No. 2680540-16-1)

1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride (CAS No. 2680540-16-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a trifluoromethyl group and a cyclopentyl moiety in its structure enhances its potential for binding to biological targets, making it a promising candidate for further study.

In recent years, the demand for trifluoromethylated compounds has surged due to their unique physicochemical properties, such as increased metabolic stability and lipophilicity. These characteristics are highly sought after in the development of new pharmaceutical intermediates and agrochemicals. Researchers are particularly interested in CAS 2680540-16-1 for its potential role in modulating enzyme activity or receptor interactions, which could lead to breakthroughs in treating various diseases.

The synthesis of 1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride involves multi-step organic reactions, including cyclization and amination processes. Its hydrochloride salt form improves solubility, facilitating its use in biological assays and formulation studies. This compound is often explored in the context of medicinal chemistry, where its scaffold serves as a building block for designing novel small-molecule inhibitors or ligands.

One of the trending topics in the scientific community is the exploration of fluorinated compounds for their role in addressing drug resistance. Given the rising prevalence of resistant pathogens and cancers, CAS 2680540-16-1 is being investigated for its potential to overcome such challenges. Its trifluoromethyl group is known to enhance binding affinity and selectivity, which are critical factors in drug development.

From an industrial perspective, 1-cyclopentyl-5-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride is also relevant in the field of crop protection. Fluorinated pyrazoles are increasingly used in the synthesis of pesticides and herbicides, owing to their improved efficacy and environmental stability. This aligns with the growing demand for sustainable agricultural solutions, a hot topic in global discussions about food security.

In summary, CAS 2680540-16-1 represents a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable subject for ongoing research, particularly in the context of drug discovery and sustainable chemistry. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.